Cas no 17052-95-8 (4H-1,3-Thiazin-4-one, 5,6-dihydro-2-(phenylamino)-)

4H-1,3-Thiazin-4-one, 5,6-dihydro-2-(phenylamino)- structure
17052-95-8 structure
Product Name:4H-1,3-Thiazin-4-one, 5,6-dihydro-2-(phenylamino)-
CAS No:17052-95-8
MF:C10H10N2OS
MW:206.264200687408
CID:96288
PubChem ID:135853458
Update Time:2025-04-18

4H-1,3-Thiazin-4-one, 5,6-dihydro-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Thiazin-4-one, 5,6-dihydro-2-(phenylamino)-
    • 2-anilino-5,6-dihydro-1,3-thiazin-4-one
    • 17052-95-8
    • 4-oxo-2-phenylimino-perhydro-1,3-thiazine
    • SCHEMBL9670256
    • 2-Anilino-5,6-dihydro-4H-1,3-thiazin-4-one
    • DTXSID30495061
    • Inchi: 1S/C10H10N2OS/c13-9-6-7-14-10(12-9)11-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12,13)
    • InChI Key: CVZZLBCDZXCGGO-UHFFFAOYSA-N
    • SMILES: S1/C(=N\C2C=CC=CC=2)/NC(CC1)=O

Computed Properties

  • Exact Mass: 206.05138412g/mol
  • Monoisotopic Mass: 206.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.8Ų
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